Cas no 16055-20-2 (1,4-Dimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 16055-20-2
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 1091854
• PubChem ID: 4366234
• Update Time: 2025-10-24

1,4-Dimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline
• 1,4-dimethyl-3,4-dihydro-2H-quinoline
• A927407
• Quinoline, 1,2,3,4-tetrahydro-1,4-dimethyl-
• SCHEMBL7673078
• 1,4-dimethyl-1,2,3,4-tetrahydro-quinoline
• 16055-20-2

• Inchi： 1S/C11H15N/c1-9-7-8-12(2)11-6-4-3-5-10(9)11/h3-6,9H,7-8H2,1-2H3
• InChI Key： CRBSCSNTTFCBOS-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C(C)CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

1,4-Dimethyl-1,2,3,4-tetrahydroquinoline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline

Comprehensive Introduction to 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 16055-20-2)

1,4-Dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 16055-20-2) is a versatile organic compound belonging to the tetrahydroquinoline family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly interested in its synthesis, derivatives, and functional modifications, making it a hot topic in organic chemistry discussions.

The molecular structure of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline features a quinoline core with two methyl groups at the 1 and 4 positions. This structural arrangement contributes to its stability and reactivity, enabling it to serve as a key intermediate in the synthesis of more complex molecules. Recent studies have explored its role in catalysis and drug discovery, aligning with the growing demand for sustainable and efficient chemical processes.

One of the most frequently searched questions about this compound is: "What are the applications of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline?" The answer lies in its adaptability. For instance, it is used in the development of fluorescent dyes and organic semiconductors, which are critical for advancing optoelectronic devices. Additionally, its derivatives are being investigated for their potential in antimicrobial and anti-inflammatory applications, addressing global health challenges.

Another trending topic is the green synthesis of 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline. With the increasing emphasis on environmentally friendly chemistry, researchers are exploring catalytic methods and renewable feedstocks to produce this compound with minimal waste. This aligns with the broader industry shift toward sustainable chemistry and circular economy principles.

From an analytical perspective, 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and quality, which are essential for its use in high-value applications. The compound's CAS No. 16055-20-2 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

In summary, 1,4-Dimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 16055-20-2) is a compound of growing importance in modern chemistry. Its applications span multiple industries, and its synthesis continues to evolve with advancements in green chemistry. As research progresses, this compound is likely to play an even more significant role in addressing contemporary scientific and industrial challenges.